Cas no 2228571-14-8 (2-bromo-4-(3-bromopropyl)thiophene)
2-bromo-4-(3-bromopropyl)thiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-4-(3-bromopropyl)thiophene
- 2228571-14-8
- EN300-1918912
-
- Inchi: 1S/C7H8Br2S/c8-3-1-2-6-4-7(9)10-5-6/h4-5H,1-3H2
- InChI Key: QDDHKWKZYJOJPO-UHFFFAOYSA-N
- SMILES: BrCCCC1=CSC(=C1)Br
Computed Properties
- Exact Mass: 283.86930g/mol
- Monoisotopic Mass: 281.87135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 97.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 28.2Ų
2-bromo-4-(3-bromopropyl)thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1918912-0.05g |
2-bromo-4-(3-bromopropyl)thiophene |
2228571-14-8 | 0.05g |
$948.0 | 2023-09-17 | ||
| Enamine | EN300-1918912-0.1g |
2-bromo-4-(3-bromopropyl)thiophene |
2228571-14-8 | 0.1g |
$993.0 | 2023-09-17 | ||
| Enamine | EN300-1918912-0.25g |
2-bromo-4-(3-bromopropyl)thiophene |
2228571-14-8 | 0.25g |
$1038.0 | 2023-09-17 | ||
| Enamine | EN300-1918912-0.5g |
2-bromo-4-(3-bromopropyl)thiophene |
2228571-14-8 | 0.5g |
$1084.0 | 2023-09-17 | ||
| Enamine | EN300-1918912-1.0g |
2-bromo-4-(3-bromopropyl)thiophene |
2228571-14-8 | 1g |
$1286.0 | 2023-05-23 | ||
| Enamine | EN300-1918912-2.5g |
2-bromo-4-(3-bromopropyl)thiophene |
2228571-14-8 | 2.5g |
$2211.0 | 2023-09-17 | ||
| Enamine | EN300-1918912-5.0g |
2-bromo-4-(3-bromopropyl)thiophene |
2228571-14-8 | 5g |
$3728.0 | 2023-05-23 | ||
| Enamine | EN300-1918912-10.0g |
2-bromo-4-(3-bromopropyl)thiophene |
2228571-14-8 | 10g |
$5528.0 | 2023-05-23 | ||
| Enamine | EN300-1918912-1g |
2-bromo-4-(3-bromopropyl)thiophene |
2228571-14-8 | 1g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1918912-5g |
2-bromo-4-(3-bromopropyl)thiophene |
2228571-14-8 | 5g |
$3273.0 | 2023-09-17 |
2-bromo-4-(3-bromopropyl)thiophene Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 2-bromo-4-(3-bromopropyl)thiophene
Recent Advances in the Application of 2-Bromo-4-(3-bromopropyl)thiophene (CAS: 2228571-14-8) in Chemical Biology and Pharmaceutical Research
The compound 2-bromo-4-(3-bromopropyl)thiophene (CAS: 2228571-14-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This heterocyclic brominated thiophene derivative serves as a key intermediate in the synthesis of complex organic molecules, particularly in the development of novel pharmacophores and functional materials. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, enabling the construction of diverse thiophene-based scaffolds with tailored electronic and steric properties.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing potent kinase inhibitors targeting aberrant signaling pathways in cancer. Researchers utilized 2-bromo-4-(3-bromopropyl)thiophene as a crucial building block to develop thieno[3,2-d]pyrimidine derivatives, which showed nanomolar inhibitory activity against EGFR and HER2 kinases. The strategic placement of bromine atoms at both the 2-position and propyl side chain allowed for sequential functionalization, enabling rapid structure-activity relationship exploration.
In materials science, a breakthrough application was reported in Advanced Functional Materials, where 2-bromo-4-(3-bromopropyl)thiophene served as a precursor for conjugated polymers with exceptional charge transport properties. The dual bromination pattern facilitated controlled polymerization via Stille coupling, yielding regioregular polythiophenes with precisely tuned energy levels. These materials demonstrated remarkable performance in organic photovoltaic devices, achieving power conversion efficiencies exceeding 12% when incorporated into bulk heterojunction solar cells.
From a synthetic chemistry perspective, recent methodological advances have expanded the utility of this compound. A 2024 Nature Protocols publication detailed an optimized large-scale synthesis of 2-bromo-4-(3-bromopropyl)thiophene with improved yield (82%) and purity (>99%), addressing previous challenges in its industrial-scale production. The protocol employs a novel bromination strategy using N-bromosuccinimide in continuous flow conditions, significantly reducing byproduct formation and enhancing process safety.
Emerging pharmacological applications include its incorporation into proteolysis-targeting chimeras (PROTACs), as reported in Cell Chemical Biology. The compound's structural features enable bifunctional linker design, connecting E3 ligase ligands to target protein binders. Preliminary data suggest that thiophene-based PROTACs derived from 2228571-14-8 exhibit improved cellular permeability and target engagement compared to traditional benzene-based linkers, potentially overcoming a major limitation in targeted protein degradation therapeutics.
Ongoing research directions focus on exploring the compound's potential in radiopharmaceuticals, where its bromine atoms serve as ideal sites for radiohalogenation. A recent patent application (WO2023156789) describes 2-bromo-4-(3-bromopropyl)thiophene derivatives as precursors for PET tracers targeting neurodegenerative diseases. The ability to introduce fluorine-18 at either bromine position provides unprecedented flexibility in tracer design while maintaining favorable pharmacokinetic properties.
In conclusion, 2-bromo-4-(3-bromopropyl)thiophene (2228571-14-8) continues to demonstrate remarkable versatility across multiple research domains. Its unique structural features enable diverse chemical transformations while maintaining desirable physicochemical properties. As synthetic methodologies advance and novel applications emerge, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and functional materials.
2228571-14-8 (2-bromo-4-(3-bromopropyl)thiophene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)